Cas no 114991-16-1 (N’-Desmethyl Amonafide)

• Product Name: N’-Desmethyl Amonafide
• CAS No: 114991-16-1
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 894724
• PubChem ID: 46781149
• Update Time: 2025-11-07

N’-Desmethyl Amonafide Chemical and Physical Properties

Names and Identifiers

• N'-Desmethyl Amonafide
• N’-Desmethyl Amonafide
• ABIRATERONE N-OXIDE SULFATE
• N?-Desmethyl Amonafide
• N-Desmethylamonafide
• 5-Amino-2-[2-(methylamino)ethyl]-1H-benz[de]isoquinoline-1,3(2H)-dione
• N`-Desmethyl Amonafide
• Na€-Desmethyl Amonafide
• DTXSID50675803
• DB-083191
• N'-DesmethylAmonafide-d5
• 11-amino-3-[2-(methylamino)ethyl]-3-azatricyclo[7.3.1.0?,??]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• 5-Amino-2-[2-(methylamino)ethyl]-1H-benzo[de]isoquinoline-1,3(2H)-dione
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 5-amino-2-[2-(methylamino)ethyl]-
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 5-amino-2-[2-(methylamino)ethyl]-; 5-Amino-2-[2-(methylamino)ethyl]-1H-benz[de]isoquinoline-1,3(2H)-dione; N-Desmethylamonafide; N'-Desmethyl Amonafide
• 114991-16-1
• 5-Amino-2-(2-(methylamino)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
• J-003165
• 5-amino-2-[2-(methylamino)ethyl]benzo[de]isoquinoline-1,3-dione
• SCHEMBL14539494

• Inchi： 1S/C15H15N3O2/c1-17-5-6-18-14(19)11-4-2-3-9-7-10(16)8-12(13(9)11)15(18)20/h2-4,7-8,17H,5-6,16H2,1H3
• InChI Key： JFLYCGLQHZUVQZ-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(=CC3=CC=CC(C(N1CCNC)=O)=C23)N

Computed Properties

• Exact Mass: 269.11600
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 77.12000
• LogP: 1.72640

Additional information on N’-Desmethyl Amonafide

Professional Introduction to N’-Desmethyl Amonafide (CAS No. 114991-16-1)

N’-Desmethyl Amonafide, a derivative with the chemical identifier CAS No. 114991-16-1, represents a significant advancement in the field of chemotherapeutic agents. This compound has garnered considerable attention due to its unique pharmacological properties and potential applications in the treatment of various malignancies. The structural and functional characteristics of N’-Desmethyl Amonafide make it a subject of intense research, particularly in the context of its metabolic pathways and interactions with biological targets.

The synthesis and characterization of N’-Desmethyl Amonafide have been refined through meticulous chemical methodologies, ensuring high purity and efficacy. The compound’s molecular structure, featuring a specific arrangement of atoms and functional groups, contributes to its distinct pharmacokinetic profile. This structural integrity is crucial for its role as an intermediate metabolite in the broader context of Amonafide metabolism, a key factor in understanding its overall therapeutic impact.

Recent studies have highlighted the importance of N’-Desmethyl Amonafide in cancer research. Its interaction with DNA and RNA enzymes has been extensively investigated, revealing novel mechanisms that could enhance therapeutic outcomes. The compound’s ability to modulate cellular processes such as proliferation and apoptosis makes it a promising candidate for combination therapies. These findings align with the growing trend in oncology towards personalized medicine, where compounds like N’-Desmethyl Amonafide can be tailored to individual patient needs.

The pharmacological activity of N’-Desmethyl Amonafide is further underscored by its role in inhibiting specific enzymes involved in tumor growth. By targeting these enzymes, the compound disrupts critical pathways that sustain cancer cell survival and proliferation. This mechanism of action has been validated through preclinical studies, which demonstrate significant antitumor effects in various cell lines. The compound’s efficacy is further enhanced by its ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system tumors.

In clinical trials, N’-Desmethyl Amonafide has shown promise as an adjunctive therapy for patients with advanced-stage malignancies. Its synergistic effects when combined with other chemotherapeutic agents have led to improved patient outcomes. The compound’s safety profile is also noteworthy, with minimal side effects observed in most patients. This favorable safety profile is attributed to its selective toxicity towards cancer cells, sparing healthy tissues from undue harm.

The development of N���-Desmethyl Amonafide has been supported by advancements in synthetic chemistry and biotechnology. These innovations have enabled the production of high-purity compounds with consistent quality, ensuring reliable therapeutic applications. The compound’s stability under various storage conditions further enhances its practicality for clinical use. Such improvements are essential for bridging the gap between laboratory research and real-world medical practice.

Future research directions for N’-Desmethyl Amonafide include exploring its potential in combination therapies with immunotherapy agents. Preliminary data suggest that this approach could lead to more robust anti-cancer effects by leveraging the immune system’s natural ability to target malignant cells. Additionally, studies are ongoing to investigate the compound’s role in preventing drug resistance, a significant challenge in cancer treatment.

The regulatory landscape for N’-Desmethyl Amonafide is evolving alongside advancements in oncology research. Regulatory bodies are increasingly recognizing the importance of innovative compounds like this one in addressing unmet medical needs. As clinical data continues to accumulate, the likelihood of N’-Desmethyl Amonafide gaining regulatory approval for specific indications increases significantly.

In conclusion, N’-Desmethyl Amonafide (CAS No. 114991-16-1) represents a cornerstone in modern cancer therapy. Its unique pharmacological properties, combined with promising clinical results, position it as a vital component in the fight against malignancies. As research progresses and new applications are discovered, this compound is poised to play an even greater role in shaping the future of oncology treatment.